Cas no 2092877-68-2 ((2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid
• CAS No: 2092877-68-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5716966
• PubChem ID: 131480018
• Update Time: 2025-08-10

(2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{bicyclo[2.2.2]octan-2-yl}prop-2-enoic acid
• (2E)-3-{bicyclo[2.2.2]octan-2-yl}prop-2-enoicacid
• 2092877-68-2
• EN300-1457151
• (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid

• Inchi： 1S/C11H16O2/c12-11(13)6-5-10-7-8-1-3-9(10)4-2-8/h5-6,8-10H,1-4,7H2,(H,12,13)/b6-5+
• InChI Key： YHGKEKMCLQTUNE-AATRIKPKSA-N
• SMILES： OC(/C=C/C1CC2CCC1CC2)=O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid

Introduction to (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic Acid (CAS No. 2092877-68-2)

(2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid, identified by its CAS number 2092877-68-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicycloalkyl and enoic acid moieties, has garnered attention for its potential applications in drug discovery and molecular synthesis. The structural complexity of this compound not only makes it a subject of academic curiosity but also opens up avenues for innovative therapeutic strategies.

The chemical structure of (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid consists of a prop-2-enoic acid functional group attached to a bicyclo[2.2.2]octane ring system. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry modifications. The presence of the double bond in the enoic acid moiety and the rigid bicyclo structure suggests potential interactions with biological targets, which has been a focus of recent research.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise structural design. The bicycloalkyl moiety in (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid offers a unique opportunity to explore such interactions due to its ability to adopt multiple conformations and engage in specific binding modes with biological receptors. This flexibility has been exploited in the design of enzyme inhibitors and receptor ligands, areas where this compound shows promise.

One of the most compelling aspects of (CAS No. 2092877-68-2) is its potential role as a building block for more complex molecules. The enoic acid group provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. For instance, derivatives of this molecule have been investigated for their ability to inhibit certain enzymes implicated in inflammatory diseases and cancer progression.

Recent studies have highlighted the importance of stereochemistry in drug design, and the rigid bicyclo structure of (2E)-3-{bicyclo2.2.2octan-2-yl}prop-2-enoic acid ensures that its derivatives will exhibit predictable biological activities based on their stereochemical configuration. This has led to the exploration of enantiomerically pure forms of this compound, which are often more potent and selective in their interactions with biological targets.

The synthesis of (CAS No. 2092877-68-2) presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.2]octane ring system requires sophisticated methodologies, but advances in organic synthesis have made it increasingly feasible to access such complex structures. Additionally, the presence of the enoic acid group offers multiple pathways for further functionalization, enabling the creation of a diverse library of derivatives.

In conclusion, (CAS No. 2092877-68-2) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, and ongoing research continues to uncover new applications for this compound and its derivatives.